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Executive Summary

2-Hydroxy-5-phenylpentanoic acid (also referred to as 2-hydroxy-5-phenylvaleric acid) is an

-hydroxy acid (AHA) derivative of phenylpentanoic acid. While structurally simple, its biological
significance lies in its ability to mimic the transition state of peptide hydrolysis. It serves as a
privileged scaffold in medicinal chemistry, primarily as a Zinc-Binding Group (ZBG) in the
development of potent inhibitors for M1 metallo-aminopeptidases, including Insulin-Regulated
Aminopeptidase (IRAP) and Endoplasmic Reticulum Aminopeptidase 1 (ERAP1). Beyond its
pharmacological utility, it acts as a microbial metabolite with potential antimicrobial properties
homologous to phenyllactic acid.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]1[6][71[8][9]
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Property Specification

IUPAC Name 2-Hydroxy-5-phenylpentanoic acid

Molecular Formula

Molecular Weight 194.23 g/mol

Contains one stereocenter at C2.[1][2] The (S)-
Chirality enantiomer is often the bioactive congener in

enzyme mimicry (resembling L-amino acids).

Lipophilicity (LogP) ~1.74 (Predicted)

pKa ~3.8 - 4.2 (Carboxylic acid)

Soluble in alcohols (MeOH, EtOH), DMSO;

Solubilit
Y sparingly soluble in water.

Primary Biological Activity: Metallo-Aminopeptidase
Inhibition

The most authoritative biological activity of 2-hydroxy-5-phenylpentanoic acid is its role as a
competitive inhibitor and transition-state mimetic for Zinc-dependent metalloproteases.

Mechanism of Action: The "Zinc-Trap"

M1 aminopeptidases (like IRAP, ERAP1, and Aminopeptidase N) catalyze the cleavage of N-
terminal amino acids from peptides. Their active site contains a catalytic Zinc ion (

) coordinated by histidine and glutamate residues.

2-Hydroxy-5-phenylpentanoic acid functions as a substrate analogue where the N-terminal
amino group is replaced by a hydroxyl group.

e Zinc Chelation: The

-hydroxyl group and the adjacent carbonyl oxygen of the carboxylate coordinate the active
site
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ion. This bidentate coordination displaces the catalytic water molecule, preventing peptide
hydrolysis.

S1 Pocket Occupancy: The hydrophobic 5-phenylpentyl side chain extends into the
enzyme's S1 specificity pocket. This pocket is typically large and hydrophobic in enzymes
like IRAP and ERAP1, designed to accommodate bulky side chains (e.g., Leucine,
Phenylalanine).

Transition State Mimicry: The tetrahedral geometry formed upon Zinc binding mimics the
transition state of the peptide bond hydrolysis, resulting in high-affinity, reversible inhibition.

Therapeutic Relevance (IRAP & ERAP1)[10]

IRAP Inhibition: IRAP regulates oxytocin and vasopressin levels and is involved in GLUT4
trafficking. Inhibitors based on the 2-hydroxy-5-phenylpentanoic scaffold (often coupled with
a P1' amino acid like Leucine) have shown nanomolar potency (

nM). These inhibitors are investigated for enhancing cognitive function (memory retention).

ERAPL1 Inhibition: ERAP1 trims peptides for MHC Class | presentation. Inhibitors utilizing this
scaffold modulate the immune response, offering potential pathways for cancer
immunotherapy and treating autoimmune diseases like ankylosing spondyflitis.

Visualization of Inhibition Mechanism

The following diagram illustrates the coordination mode of 2-hydroxy-5-phenylpentanoic acid

within the metalloprotease active site.
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Caption: Schematic of the bidentate Zinc coordination and S1 pocket occupancy by 2-

hydroxy-5-phenylpentanoic acid.

Secondary Activity: Microbial Metabolism &

Antimicrobial Potential
Homology to Phenyllactic Acid

2-Hydroxy-5-phenylpentanoic acid is structurally homologous to 3-phenyllactic acid (PLA), a
well-documented antimicrobial metabolite produced by Lactic Acid Bacteria (LAB) such as

Lactobacillus species.
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e Mechanism: Like PLA, the amphiphilic nature of 2-hydroxy-5-phenylpentanoic acid
(hydrophilic

-hydroxy head + hydrophobic phenyl tail) allows it to interact with bacterial cell membranes
and interfere with proton gradients.

e Spectrum: While less studied than PLA, the extended alkyl chain (pentanoic vs. propanoic)
increases lipophilicity, potentially enhancing activity against Gram-positive bacteria and
specific fungi by disrupting membrane integrity.

Metabolic Pathway

In microbial systems (and potentially mammalian metabolism), this compound can be
generated via:

e Transamination: Conversion of Homophenylalanine to 2-oxo-5-phenylpentanoic acid.

o Dehydrogenase Activity: Reduction of the 2-oxo intermediate by Lactate Dehydrogenase
(LDH) or specific Hydroxyisocaproate Dehydrogenases (HicDH) to yield the chiral

-hydroxy acid.
Experimental Protocols

Protocol A: Enzymatic Synthesis of (S)-2-Hydroxy-5-
phenylpentanoic Acid

Rationale: Enzymatic synthesis ensures high enantiomeric purity, critical for biological activity.

Reagents:

Substrate: 2-Oxo-5-phenylpentanoic acid (50 mM)

Enzyme: Recombinant L-Lactate Dehydrogenase (L-LDH) or D-LDH (depending on desired
chirality).

Cofactor: NADH (60 mM)

Buffer: Phosphate Buffer (100 mM, pH 7.4)
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Workflow:

Preparation: Dissolve 2-0xo-5-phenylpentanoic acid in Phosphate Buffer. Adjust pH to 7.4.
e Initiation: Add NADH (1.2 eq) and the LDH enzyme unit (5 U/mL).

e Incubation: Incubate at 30°C with gentle shaking for 12—24 hours. Monitor NADH
consumption at 340 nm.

o Termination: Acidify reaction mixture to pH 2.0 using 1M HCI to protonate the acid.
o Extraction: Extract 3x with Ethyl Acetate.
 Purification: Dry organic layer over

, concentrate, and purify via recrystallization or silica gel chromatography.

Protocol B: Aminopeptidase Inhibition Assay
(IRAP/ERAP1)

Rationale: To quantify the biological activity (

) of the molecule against target metalloproteases.

Reagents:

Enzyme: Recombinant human IRAP or ERAP1 (10 nM final conc).

Substrate: L-Leucine-p-nitroanilide (L-Leu-pNA) (100 puM).

Inhibitor: 2-Hydroxy-5-phenylpentanoic acid (Serial dilutions: 1 nM — 100 pM).

Buffer: 50 mM HEPES, 100 mM NacCl, pH 7.0.

Workflow:

e Plate Setup: In a 96-well clear plate, add 80 uL of Buffer.

« Inhibitor Addition: Add 10 pL of Inhibitor solution (various concentrations).
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e Enzyme Addition: Add 10 pL of Enzyme solution. Incubate for 15 mins at 37°C to allow
equilibrium binding.

e Substrate Initiation: Add 100 pL of L-Leu-pNA substrate.

» Measurement: Monitor absorbance at 405 nm (release of p-nitroaniline) kinetically for 30
minutes.

e Analysis: Plot Initial Velocity (

) vs. Log[Inhibitor]. Fit to a sigmoidal dose-response curve to calculate

Synthesis & Pathway Visualization

The following diagram outlines the enzymatic production and the downstream application of the
molecule.
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Caption: Enzymatic synthesis pathway converting the keto-acid precursor to the bioactive
alpha-hydroxy acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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